N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C14H19N3O6S/c1-24(21,22)17-7-6-16(13(17)19)12(18)15-9-14(20)5-2-3-11-10(14)4-8-23-11/h4,8,20H,2-3,5-7,9H2,1H3,(H,15,18)
• InChI Key: PRXOMLIWBHURHI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C14H19N3O6S
• Molecular Weight: 357.38 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C14H19N3O6S and its molecular weight is 357.38. The purity is usually 95%.
BenchChem offers high-quality N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activities of compounds structurally related to the specified compound. For instance, benzimidazole derivatives, including those with substituted sulfonyl hydrazide and benzoyl hydrazide functionalities, have been explored for their antimicrobial properties. These compounds have shown effectiveness against a variety of microbial strains, suggesting potential applications of similar compounds in developing new antimicrobial agents (Nofal, Fahmy, & Mohamed, 2002).

Anticancer Activity

Compounds with structural features similar to the specified compound have been investigated for their potential anticancer activities. A study on indapamide derivatives, for example, revealed proapoptotic activities against melanoma cell lines, indicating the possibility of using related compounds in cancer therapy research (Yılmaz et al., 2015).

Anti-Inflammatory and Analgesic Agents

Research into novel benzodifuranyl derivatives has identified compounds with significant anti-inflammatory and analgesic activities. These studies have highlighted the potential of such compounds in designing new medications for treating inflammation and pain, with some showing high selectivity for COX-2 inhibition, which is desirable for reducing gastrointestinal side effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthetic Methodologies and Chemical Transformations

The synthesis and chemical transformations of compounds with N-heterocyclic carbene (NHC) ligands and various heterocyclic frameworks have been extensively studied. These research efforts contribute to the development of new synthetic methodologies that could potentially be applied to the synthesis of the specified compound, facilitating its use in further scientific research (Katritzky et al., 2011).